Cas no 649563-98-4 (Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-)
649563-98-4 structure
Product Name:Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-
CAS No:649563-98-4
MF:C8H12N2
MW:136.194281578064
CID:411117
PubChem ID:10034686
Update Time:2025-04-19
Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl-
- 5-ethenyl-2,6-dimethyl-2,3-dihydropyrazine
- 649563-98-4
- SCHEMBL6548934
- DTXSID60434428
-
- Inchi: 1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h4,6H,1,5H2,2-3H3
- InChI Key: VNCIHMZBARPDQN-UHFFFAOYSA-N
- SMILES: N1=C(C)C(C=C)=NCC1C
Computed Properties
- Exact Mass: 136.10016
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- PSA: 24.72
Pyrazine, 5-ethenyl-2,3-dihydro-2,6-dimethyl- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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